Cas no 2850-92-2 (3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1))

3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1) structure
2850-92-2 structure
Product Name:3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1)
CAS No:2850-92-2
MF:C13H15BrClN3
MW:328.63530087471
CID:257728
PubChem ID:24190383
Update Time:2025-04-19

3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyridinediamine,5-bromo-N4-(2-phenylethyl)-, hydrochloride (1:1)
    • 5-bromo-4-N-(2-phenylethyl)pyridine-3,4-diamine,hydrochloride
    • NSC107355
    • NSC-107355
    • DTXSID90637829
    • 5-Bromo-N~4~-(2-phenylethyl)pyridine-3,4-diamine--hydrogen chloride (1/1)
    • 2850-92-2
    • Inchi: 1S/C13H14BrN3.ClH/c14-11-8-16-9-12(15)13(11)17-7-6-10-4-2-1-3-5-10;/h1-5,8-9H,6-7,15H2,(H,16,17);1H
    • InChI Key: LSIODUIOJTZXTB-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1NCCC1C=CC=CC=1)N.Cl

Computed Properties

  • Exact Mass: 291.03722
  • Monoisotopic Mass: 327.01379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 50.94
  • LogP: 4.53710
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